Cas no 1807518-78-0 (Propargyl-PEG1-SS-PEG1-t-butyl ester)

• Product Name: Propargyl-PEG1-SS-PEG1-t-butyl ester
• CAS No: 1807518-78-0
• MF: C₁₄H₂₄O₄S₂
• MW: 320.467962265015
• CID: 3044109
• Update Time: 2025-06-16

Propargyl-PEG1-SS-PEG1-t-butyl ester Chemical and Physical Properties

Names and Identifiers

• Propargyl-PEG1-SS-PEG1-t-butyl ester
• Propargyl-PEG1-SS-PEG1-C2-Boc
• tert-butyl 3-(2-((2-(prop-2-yn-1-yloxy)ethyl)disulfanyl)ethoxy)propanoate

• Inchi： 1S/C14H24O4S2/c1-5-7-16-9-11-19-20-12-10-17-8-6-13(15)18-14(2,3)4/h1H,6-12H2,2-4H3
• InChI Key： HXQOZIFQBVKJGA-UHFFFAOYSA-N
• SMILES： S(CCOCCC(=O)OC(C)(C)C)SCCOCC#C

Computed Properties

• Exact Mass: 320.11160159 g/mol
• Monoisotopic Mass: 320.11160159 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 13
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 95.4
• Molecular Weight: 320.5

Additional information on Propargyl-PEG1-SS-PEG1-t-butyl ester

Professional Introduction to Propargyl-PEG1-SS-PEG1-t-butyl Ester (CAS No. 1807518-78-0)

Propargyl-PEG1-SS-PEG1-t-butyl ester, a compound with the chemical identifier CAS No. 1807518-78-0, represents a significant advancement in the field of biopharmaceutical chemistry. This innovative molecule, characterized by its unique structural composition, has garnered considerable attention for its potential applications in drug delivery systems and bioconjugation techniques. The presence of propargyl, polyethylene glycol (PEG) chains, and a disulfide bond (SS) linkage, combined with a t-butyl ester moiety, endows this compound with distinct chemical and biological properties that make it particularly valuable in modern pharmaceutical research.

The molecular architecture of Propargyl-PEG1-SS-PEG1-t-butyl ester is meticulously designed to facilitate efficient conjugation with biomolecules such as peptides, proteins, and nucleic acids. The propargyl group serves as a versatile handle for further functionalization via click chemistry reactions, enabling the creation of highly stable and biocompatible conjugates. This feature is particularly advantageous in the development of targeted therapeutics where precise molecular interactions are critical.

The incorporation of PEG chains into the molecule enhances its solubility and biocompatibility, which are essential attributes for pharmaceutical applications. PEGylation, a widely employed strategy in drug development, improves the pharmacokinetic profiles of therapeutic agents by reducing immunogenicity and prolonging circulation time in the bloodstream. In Propargyl-PEG1-SS-PEG1-t-butyl ester, the PEG chains act as a protective barrier, shielding the attached biomolecules from rapid clearance by biological systems.

The disulfide bond (SS) linkage within the molecule introduces a level of dynamic control over its reactivity. This feature allows for controlled release of bioactive molecules under specific physiological conditions, such as those found in oxidative environments or enzymatic degradation. Such controlled release mechanisms are pivotal in designing smart drug delivery systems that respond to biological cues, thereby improving therapeutic efficacy.

The t-butyl ester moiety contributes to the overall stability of the compound while also providing a site for further chemical modifications. This versatility makes Propargyl-PEG1-SS-PEG1-t-butyl ester an excellent candidate for synthesizing complex biomolecular conjugates with tailored properties.

Recent advancements in the field of nanomedicine have highlighted the importance of functionalized polymers like Propargyl-PEG1-SS-PEG1-t-butyl ester in developing novel drug delivery platforms. For instance, researchers have utilized this compound to create polymer-based nanoparticles that can encapsulate and protect sensitive therapeutic agents during circulation. These nanoparticles can be engineered to target specific tissues or cells, thereby increasing drug delivery efficiency and minimizing off-target effects.

In addition to its role in drug delivery, Propargyl-PEG1-SS-PEG1-t-butyl ester has shown promise in diagnostic applications. Its ability to conjugate with biomolecules allows for the development of highly sensitive biosensors and imaging agents. These tools are essential for early detection and monitoring of various diseases, including cancer and infectious disorders.

The disulfide bond (SS) linkage has also been exploited in designing photoactivatable probes for studying dynamic biological processes. By incorporating this moiety into molecular probes, researchers can induce conformational changes or cleavage under controlled light exposure, providing insights into cellular signaling pathways and molecular interactions.

The growing interest in biologics and biopharmaceuticals has further underscored the importance of compounds like Propargyl-PEG1-SS-PEG1-t-butyl ester. These molecules serve as critical tools for modifying and enhancing the properties of biologics, making them more suitable for clinical use. The ability to precisely tailor molecular structures through conjugation techniques has opened new avenues for therapeutic innovation.

Future research directions may explore additional functionalization strategies to expand the utility of Propargyl-PEG1-SS-PEG1-t-butyl ester. For example, integrating pH-sensitive or temperature-responsive groups could enhance its applicability in targeted drug delivery systems that respond to microenvironmental conditions within diseased tissues.

The versatility and multifunctionality of Propargyl-PEG1-SS-PEG1-t-butyl ester make it a cornerstone compound in modern biopharmaceutical chemistry. Its unique structural features enable a wide range of applications across various domains, from drug development to diagnostic imaging. As research continues to uncover new possibilities, this compound is poised to play an increasingly significant role in advancing therapeutic modalities and improving patient outcomes.